Cas no 34239-75-3 (Cyclopentasiloxane,2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenyl-)

• Product Name: Cyclopentasiloxane,2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenyl-
• CAS No: 34239-75-3
• MF: C₃₅H₄₀O₅Si₅
• MW: 681.116614341736
• CID: 294703
• PubChem ID: 6429737
• Update Time: 2025-04-19

Cyclopentasiloxane,2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentasiloxane,2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenyl-
• 2,4,6,8,10-pentamethyl-2,4,6,8,10-pentakis-phenyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane
• Cyclopentasiloxane, 2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenyl-
• 34239-75-3
• SCHEMBL208979
• PBPJPEGDEUOZHC-UHFFFAOYSA-N
• 2,4,6,8,10-pentamethyl-2,4,6,8,10-pentaphenylcyclopentasiloxane
• 2,4,6,8,10-Pentamethyl-2,4,6,8,10-pentaphenyl-[1,3,5,7,9,2,4,6,8,10]cyclopentosiloxane
• DTXSID80423935

• MDL： MFCD30179343
• Inchi： 1S/C35H40O5Si5/c1-41(31-21-11-6-12-22-31)36-42(2,32-23-13-7-14-24-32)38-44(4,34-27-17-9-18-28-34)40-45(5,35-29-19-10-20-30-35)39-43(3,37-41)33-25-15-8-16-26-33/h6-30H,1-5H3
• InChI Key： PBPJPEGDEUOZHC-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 680.1722
• Monoisotopic Mass: 680.17220704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15